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Introduction

Paromomycin, an aminoglycoside antibiotic, serves as an effective selectable marker for the
isolation of successfully transformed cells in a variety of biological systems, including bacteria,
yeast, plants, and mammalian cells. Its utility lies in its ability to inhibit protein synthesis in non-
resistant cells, allowing for the selective growth of cells that have incorporated a resistance
gene. This document provides detailed application notes and protocols for using paromomycin
as a selectable marker.

The resistance to paromomycin is conferred by the expression of an aminoglycoside
phosphotransferase, most commonly the neomycin phosphotransferase 1l (NPTII) or APH(3')-la
gene. This enzyme inactivates paromomycin by phosphorylation, thereby permitting protein
synthesis and cell growth to continue in transformed cells.

Mechanism of Action and Resistance

Paromomycin exerts its cytotoxic effects by binding to the 16S ribosomal RNA (rRNA) in
prokaryotes and the 18S rRNA in eukaryotes, leading to errors in translation and the inhibition
of protein synthesis.[1][2][3] This ultimately results in cell death.
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The resistance mechanism involves the enzymatic inactivation of paromomycin by an
aminoglycoside 3'-phosphotransferase, such as APH(3')-1a.[4][5] This enzyme catalyzes the
transfer of a phosphate group from ATP to the 3'-hydroxyl group of the paromomycin
molecule.[4][6] This modification prevents the antibiotic from binding to its ribosomal target,
thus rendering it ineffective and allowing the transformed cell to survive and proliferate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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